molecular formula C10H10N2O3 B8720911 2-(5-Methoxy-2-methyl-4-nitrophenyl)acetonitrile

2-(5-Methoxy-2-methyl-4-nitrophenyl)acetonitrile

Cat. No.: B8720911
M. Wt: 206.20 g/mol
InChI Key: ZCFAFYVXMIZYTI-UHFFFAOYSA-N
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Description

2-(5-Methoxy-2-methyl-4-nitrophenyl)acetonitrile is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

2-(5-methoxy-2-methyl-4-nitrophenyl)acetonitrile

InChI

InChI=1S/C10H10N2O3/c1-7-5-9(12(13)14)10(15-2)6-8(7)3-4-11/h5-6H,3H2,1-2H3

InChI Key

ZCFAFYVXMIZYTI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1CC#N)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of powdered sodium hydroxide (5.76 g, 144.0 mmol) in anhydrous dimethylsulfoxide (14 mL) was added a mixture of 4-methyl-2-nitro-anisole (2.0 mL, 14.4 mmole) and phenylthioacetonitrile (1.88 mL, 14.4 mmole) in anhydrous dimethylsulfoxide (14 mL). The reaction mixture was kept under 30° C. After stirring for one hour at room temperature, the reaction mixture was poured into ice water (400 mL) and 6N hydrochloric acid (40 mL). The mixture was extracted with dichloromethane. The organic layer was washed with water, dried (anhydrous magnesium sulfate), filtered and concentrated under reduced pressure. The resulting solid was washed with a small amount of hexanes and a small amount of ethyl acetate to give (5-methoxy-2-methyl-4-nitro-phenyl)-acetonitrile as a solid (2.40 g, 81%). 1H NMR (CDCl3) δ: 2.32 (s, 3H), 3.73 (s, 2H), 3.99 (s, 3H), 7.15 (s, 1H), 7.73 (s, 1H).
Quantity
5.76 g
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reactant
Reaction Step One
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14 mL
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solvent
Reaction Step One
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2 mL
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reactant
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1.88 mL
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reactant
Reaction Step Two
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14 mL
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solvent
Reaction Step Two
[Compound]
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ice water
Quantity
400 mL
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reactant
Reaction Step Three
Quantity
40 mL
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reactant
Reaction Step Three

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